molecular formula C15H22FN3O2 B8284238 Ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate

Ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate

Cat. No.: B8284238
M. Wt: 295.35 g/mol
InChI Key: UBIUUTUZTBZEPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C15H22FN3O2 and its molecular weight is 295.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H22FN3O2

Molecular Weight

295.35 g/mol

IUPAC Name

ethyl 4-[[3-(aminomethyl)-4-fluorophenyl]methyl]piperazine-1-carboxylate

InChI

InChI=1S/C15H22FN3O2/c1-2-21-15(20)19-7-5-18(6-8-19)11-12-3-4-14(16)13(9-12)10-17/h3-4,9H,2,5-8,10-11,17H2,1H3

InChI Key

UBIUUTUZTBZEPY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)N1CCN(CC1)CC2=CC(=C(C=C2)F)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 4-(3-cyano-4-fluorobenzyl)piperazine-1-carboxylate (5.9 g, 20.3 mmol, 1.0 equiv.) was dissolved in MeOH (47 mL), to which was added 12 M HCl (2.0 mL, 24.3 mmol, 1.2 equiv) while stirring vigorously. A catalytic amount of palladium on carbon (Aldrich, wet, 10% w/w) was then added as a MeOH slurry. The reaction was placed in a Parr bomb under atmosphere of H2 (55 psi) for 1 hour at room temperature. The reaction mixture was filtered through Celite and concentrated under reduced pressure to provide 5 g of ethyl 4-(3-(aminomethyl)-4-fluorobenzyl)piperazine-1-carboxylate.
Quantity
5.9 g
Type
reactant
Reaction Step One
Name
Quantity
47 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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